Cas no 51360-09-9 (N-methyl-1-spiro[cyclopentane-1,5'-dibenzo[a,d][7]annulen]-3-ylmethanamine hydrochloride)

• Product Name: N-methyl-1-spiro[cyclopentane-1,5'-dibenzo[a,d][7]annulen]-3-ylmethanamine hydrochloride
• CAS No: 51360-09-9
• MF: C₂₁H₂₄ClN
• MW: 325.87496471405
• CID: 1572222
• PubChem ID: 3039896
• Update Time: 2025-04-21

N-methyl-1-spiro[cyclopentane-1,5'-dibenzo[a,d][7]annulen]-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-spiro[cyclopentane-1,5'-dibenzo[a,d][7]annulen]-3-ylmethanamine hydrochloride
• N-methyl-1-spiro[cyclopentane-3,11'-dibenzo[1,2-a:1',2'-e][7]annulene]-1-ylmethanamine,hydrochloride
• 51360-09-9
• DTXSID00965640
• Spiro(5H-dibenzo(a,d)cycloheptene-5,1'-cyclopentane)-3'-methylamine, N-methyl-, hydrochloride
• N-Methyl spiro(5H-dibenzo(a,d)cycloheptene-5,1'-cyclopentane)-3'-methylamine hydrochloride
• N-Methyl-1-(spiro[cyclopentane-1,5'-dibenzo[a,d][7]annulen]-3-yl)methanamine--hydrogen chloride (1/1)

• Inchi： 1S/C21H23N.ClH/c1-22-15-16-12-13-21(14-16)19-8-4-2-6-17(19)10-11-18-7-3-5-9-20(18)21;/h2-11,16,22H,12-15H2,1H3;1H
• InChI Key： WGOLRGXJPQEOEH-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1CCC2(C3C=CC=CC=3C=CC3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 325.15992
• Monoisotopic Mass: 325.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 437.4°C at 760 mmHg
• Flash Point: 212.3°C
• PSA: 12.03